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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B8796714

For Researchers, Scientists, and Drug Development Professionals

Disperse Blue 165:1 is a monoazo disperse dye recognized for its bright blue hue. It is utilized
in various industrial applications, including the dyeing of synthetic fibers. This technical guide
provides a comprehensive overview of the core physicochemical properties of Disperse Blue
165:1 (CAS No. 86836-00-2), presenting available quantitative data, outlining experimental
protocols for property determination, and illustrating key processes through detailed diagrams.

Core Physicochemical Data

A summary of the fundamental physicochemical properties of Disperse Blue 165:1 is
presented below. It is important to distinguish this dye from the structurally different "Disperse
Blue 165" (CAS No. 41642-51-7).
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Property Value Reference
CAS Number 86836-00-2 [1][21[3]
Molecular Formula C19H19N70s5 [1][3]
Molecular Weight 425.39806 g/mol [11[3]
Appearance Dark blue powder [1114]
Boiling Point 698.9 °C at 760 mmHg [1]
Flash Point 376.5°C [1]
Density 1.37 g/cm3 [1]
Melting Point Not Available [1]
Solubility Not Available [11[5]
Partition Coefficient (logP) Not Available [5]
Maximum Absorption (Amax) Not Available

Synthesis of Disperse Blue 165:1

The synthesis of Disperse Blue 165:1 is a multi-step process involving diazotization, azo
coupling, and a subsequent cyanation reaction.[2][4]

Experimental Protocol: General Synthesis

A generalized laboratory-scale synthesis protocol is as follows:

e Diazotization of 2,4-Dinitro-6-bromoaniline:

o

Suspend 2,4-Dinitro-6-bromoaniline in a suitable acidic medium (e.g., a mixture of sulfuric
and acetic acid).

o

Cool the suspension to 0-5 °C in an ice bath with continuous stirring.

o

Slowly add a solution of sodium nitrite (NaNO32) in cold water to the cooled amine
suspension to form the diazonium salt. Maintain the temperature strictly between 0-5 °C.
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e Azo Coupling with 3-Acetylamino-N,N-diethylaniline:

o

In a separate vessel, dissolve 3-Acetylamino-N,N-diethylaniline in an appropriate solvent.
o Cool the solution of the coupling component to 0-5 °C.

o Slowly add the freshly prepared diazonium salt solution to the cooled coupling component
solution with vigorous stirring. An intensely colored precipitate will form.

o Continue stirring the reaction mixture in the ice bath for a sufficient duration to ensure the
completion of the coupling reaction.

o Cyanation:
o Isolate the intermediate azo compound by filtration and wash it with cold water.

o The bromine atom on the dinitrophenyl ring is then replaced by a cyano group. This is
typically achieved by reacting the intermediate with a cyanide source, such as cuprous
cyanide, in a suitable solvent.

« |solation and Purification:
o Upon completion of the cyanation reaction, the final product is isolated by filtration.

o The crude product is then washed, ground, and dried to yield Disperse Blue 165:1.

Synthesis Workflow
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Synthesis Workflow for Disperse Blue 165:1
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Synthesis Workflow for Disperse Blue 165:1

Determination of Physicochemical Properties:
Experimental Protocols

Detailed experimental data for properties such as solubility and maximum absorption
wavelength (Amax) for Disperse Blue 165:1 are not readily available in the public domain.
Below are generalized, standard protocols for determining these key parameters for disperse

dyes.
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Protocol: Determination of Solubility via UV-Vis
Spectrophotometry

e Preparation of a Calibration Curve:

[¢]

Prepare a stock solution of Disperse Blue 165:1 of a known concentration in a suitable
organic solvent (e.g., acetone).

o Create a series of standard solutions of decreasing concentrations through serial dilution
of the stock solution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) using a UV-Vis spectrophotometer.

o Plot a calibration curve of absorbance versus concentration and determine the linear
regression equation.

o Preparation of a Saturated Solution:

o Add an excess amount of Disperse Blue 165:1 to a known volume of the solvent of
interest (e.g., water, ethanol) in a sealed container.

o Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.

o Separate the undissolved solid from the solution by centrifugation or filtration.
e Measurement and Calculation:

o Dilute the saturated solution with the solvent to a concentration that falls within the linear
range of the calibration curve.

o Measure the absorbance of the diluted solution at Amax.
o Use the calibration curve equation to calculate the concentration of the diluted solution.

o Multiply the calculated concentration by the dilution factor to determine the solubility of
Disperse Blue 165:1 in the chosen solvent at the specified temperature.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8796714?utm_src=pdf-body
https://www.benchchem.com/product/b8796714?utm_src=pdf-body
https://www.benchchem.com/product/b8796714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8796714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Determining Dye Solubility

Workflow for Determining Dye Solubility

Calibration Curve Preparation Saturated Solution Analysis
Prepare Stock Solution Prepare Saturated Solution
i '
Serial Dilutions Separate Solid and Liquid
i '
Measure Absorbance of Standards Dilute Saturated Solution
i '
Plot Absorbance vs. Concentration Measure Absorbance

Calculate Solubility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of Disperse Blue 165:1: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8796714#what-are-the-physicochemical-properties-
of-disperse-blue-165-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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